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Compound of Interest

Compound Name: Methyl 3-aminopropanoate

cat. No.: B1212324

An In-depth Technical Guide on Methyl 3-aminopropanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-aminopropanoate, a
versatile building block in organic synthesis. The compound is most commonly handled as its
hydrochloride salt due to its enhanced stability and ease of use as a crystalline solid. This
document covers its chemical identity, physicochemical properties, detailed experimental
protocols for its synthesis and analysis, and its applications in research and drug development.

Chemical Identity

Methyl 3-aminopropanoate is the methyl ester of the non-essential amino acid B-alanine. It is
identified by two primary CAS numbers depending on whether it is in its free base form or its
more common hydrochloride salt form.
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Methyl 3-aminopropanoate

Methyl 3-aminopropanoate

Identifier .
(Free Base) Hydrochloride
CAS Number 4138-35-6[1][2] 3196-73-4[3][4][5]
) o ) B-Alanine methyl ester
3-Aminopropionic acid methyl )
Synonyms hydrochloride, Methyl beta-

ester, BAla-OMe[1]

alanate HCI[4][5]

Molecular Formula

CaHoaNO2[1]

C4H10CINO2[3][5]

Molecular Weight

103.12 g/mol [6]

139.58 g/mol [3][5]

InChlKey

UZCXPYDBYUEZCV-
UHFFFAOYSA-N[2]

XPGRZDJXVKFLHQ-
UHFFFAOYSA-N[5]

Canonical SMILES

COC(=0)CCN[1]

COC(=0)CCN.CI[5]

PubChem CID

192794

2734767[7]

Physicochemical Properties

A summary of the key physical and chemical properties for both the free base and the

hydrochloride salt is presented below. The hydrochloride salt is typically a white to off-white

crystalline powder.[8]

Property

Value

Form

Appearance

Colorless to pale yellow
liquid[1]

Free Base

White to off-white crystalline

Hydrochloride Salt

powder[8]

Melting Point 103-104 °CJ[9] Hydrochloride Salt
Boiling Point 48 °C @ 0.12 Torr[9] Free Base
Solubility Soluble in polar solvents like Both

water and alcohols.[1]
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Synthesis and Purification

Methyl 3-aminopropanoate hydrochloride is commonly synthesized via the Fischer
esterification of 3-alanine using methanol in the presence of an acid catalyst.[10] Thionyl
chloride (SOCL) is a highly effective reagent as it reacts with methanol to generate HClI in situ,
which serves as the catalyst and also forms the final hydrochloride salt.[10][11]

Logical Workflow for Synthesis

3. Form

Crude Product in IEMIEIE Solvent Evaporation 5. Puri
Methanol (Rotary Evaporator)

Methyl 3-aminopropanoate HCI
(Final Product)

2. Catalyze

Thionyl Chloride (SOCI2)
(added dropwise at 0°C)

Click to download full resolution via product page
Caption: Synthesis workflow for Methyl 3-aminopropanoate Hydrochloride.
Experimental Protocol: Synthesis via Fischer

Esterification

This protocol details the synthesis of Methyl 3-aminopropanoate hydrochloride from -alanine
using thionyl chloride and methanol.[11]

Materials:

B-Alanine

Anhydrous Methanol

Thionyl chloride (SOCI2)[10]

Round-bottom flask
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o Constant-pressure dropping funnel with drying tube
e Magnetic stirrer and stir bar

e Ice bath

e Reflux condenser

e Rotary evaporator

Procedure:

e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 60 mL of
anhydrous methanol. Place the flask in an ice bath to cool.

o Catalyst Addition: While stirring, slowly add 4 mL of thionyl chloride (SOCIz) dropwise from a
constant-pressure dropping funnel. Ensure the setup allows for off-gas to be safely vented or
absorbed (e.g., with a NaOH solution).[11]

« Initial Stirring: Stir the resulting acidic methanol solution in the ice bath for 1 hour.

o Reactant Addition: Add 8 mmol of 3-alanine to the mixture. Remove the flask from the ice
bath and continue stirring at room temperature for 30 minutes.[11]

o Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to reflux
(approximately 66°C) for 6 hours. The reaction progress can be monitored by Thin-Layer
Chromatography (TLC) until the B-alanine starting material is consumed.[11]

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.
Remove the solvent (methanol) and any volatile byproducts using a rotary evaporator. The
remaining solid is the final product, Methyl 3-aminopropanoate hydrochloride. The yield is
typically high to quantitative.[10][11]

« Purification (Optional): If necessary, the product can be further purified by recrystallization,
often from a methanol/ether solvent system.[8]

Analytical Characterization
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The identity and purity of the synthesized compound must be confirmed through a combination
of analytical techniques.

General Analytical Workflow

Synthesized Sample

\

Physical Characterization Spectroscopic Analysis Chromatographic Analysis

Visual Inspection

(Color, Form) Melting Point

NMR (*H, 3C) FTIR Spectroscopy HPLC for Purity

Confirmed Identity & Purity

Click to download full resolution via product page

Caption: General analytical workflow for the characterization of a synthesized compound.

Spectroscopic Data

The following table summarizes typical NMR spectral data for Methyl 3-aminopropanoate
hydrochloride, which is crucial for structural confirmation.[12]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1212324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212324?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Guide_Spectral_Analysis_of_Methyl_3_aminopropanoate_hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Signal Chemical Shift o ]
Spectrum . Multiplicity Integration
Assignment (3) ppm
1H NMR -NHs* ~8.27 broad singlet 3H
-OCHs ~3.77 singlet 3H
-CH2-NHs* ~3.39 triplet 2H
-C(=0)-CH2- ~2.95 triplet 2H
C=0 (Ester
13C NMR ~171.0 - -
Carbonyl)

-OCHs (Methoxy) ~52.5 - -

-CHz2-NHs* ~34.8 - -

-C(=0)-CH2- ~31.1 - ;

Note: Chemical shifts are approximate and can vary based on the deuterated solvent and
spectrometer frequency. The *H NMR data shown was reported in Chloroform-d (CDCls) at 500
MHz.[12][13]

Experimental Protocol: NMR Spectroscopy

Sample Preparation:
o Accurately weigh 10-20 mg of Methyl 3-aminopropanoate hydrochloride.

e Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCls,
DMSO-ds, or D20) inside a clean NMR tube.[12]

o Ensure complete dissolution, using gentle vortexing if necessary.
Data Acquisition (400 MHz Spectrometer Example):
e 'HNMR:

o Pulse Sequence: Standard single-pulse.
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o Spectral Width: 0-12 ppm.
o Number of Scans: 16-64 scans.
o Relaxation Delay: 1-2 seconds.[12]
e 13C NMR:
o Pulse Sequence: Proton-decoupled (e.g., zgpg30).
o Spectral Width: 0-200 ppm.
o Number of Scans: 21024 scans.[12]

Applications in Research and Drug Development

Methyl 3-aminopropanoate hydrochloride is not known for its own pharmacological activity.[8]
Instead, its value lies in its role as a versatile synthetic precursor and building block in
medicinal chemistry.[8][14]

Key Applications:

» Scaffold Elaboration: The primary amine provides a reactive site for amide bond formation,
allowing for the extension of molecular structures.[14]

o Peptidomimetic Design: As a 3-amino acid ester, it is incorporated into peptide chains to
create peptidomimetics. Peptides containing [3-amino acids often exhibit enhanced
resistance to enzymatic degradation, a highly desirable trait for therapeutic peptides.[15]

o Linker Chemistry: The flexible three-carbon backbone is useful as a linker to connect two
pharmacophores, which is a key strategy in designing molecules like PROTACSs (proteolysis-
targeting chimeras).[14]

» Precursor to Bioactive Molecules: While indirect, derivatives of -alanine are found in the
structures of complex natural products, including certain histone deacetylase (HDAC)
inhibitors, which are investigated as anti-cancer agents.[14]
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+ Proteomics Research: The compound and its derivatives are also utilized as biochemical
reagents in the field of proteomics.[4][16]

Role as a Versatile Building Block

Methyl 3-aminopropanoate

(Bifunctional Building Block)

enables /enables

Primary Amine
(-NH-2)

Methyl Ester Flexible Linker Bioactive Molecule
(-COOCH:S3) Chemistry Precursor

Peptidomimetic
Synthesis

Scaffold Elaboration

Click to download full resolution via product page
Caption: Logical relationships of Methyl 3-aminopropanoate as a building block.

Safety and Handling

Methyl 3-aminopropanoate hydrochloride is classified as an irritant.[8] Standard laboratory
safety precautions should be strictly followed.

GHS Hazard Information:[5]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Precautions:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.scbt.com/p/methyl-3-aminopropanoate-hydrochloride-3196-73-4
https://www.medchemexpress.com/methyl-3-aminopropanoate-hydrochloride.html
https://www.benchchem.com/product/b1212324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212324?utm_src=pdf-body
https://www.benchchem.com/product/b1212324?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Fundamental_Properties_of_Methyl_3_Aminopropanoate_Hydrochloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2734767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Handle in a well-ventilated area or a chemical fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[17]

¢ Avoid breathing dust.

 In case of contact with eyes or skin, rinse immediately and thoroughly with water.[17]

o For comprehensive safety information, always consult the Safety Data Sheet (SDS) provided
by the supplier.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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